Cas no 1231755-76-2 (methyl 2-(2-chlorophenyl)prop-2-enoate)

• Product Name: methyl 2-(2-chlorophenyl)prop-2-enoate
• CAS No: 1231755-76-2
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD30313432
• CID: 4937393
• PubChem ID: 102266062
• Update Time: 2025-10-24

methyl 2-(2-chlorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-chlorophenyl)acrylate
• 2-(2-Chlorophenyl)acrylic acid methyl ester
• methyl 2-(2-chlorophenyl)prop-2-enoate

• MDL： MFCD30313432
• Inchi： 1S/C10H9ClO2/c1-7(10(12)13-2)8-5-3-4-6-9(8)11/h3-6H,1H2,2H3
• InChI Key： TZEZVLJBILXPLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=C)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on methyl 2-(2-chlorophenyl)prop-2-enoate

Methyl 2-(2-Chlorophenyl)Prop-2-Enoate: A Comprehensive Overview

Methyl 2-(2-chlorophenyl)prop-2-enoate (CAS No. 1231755-76-2) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as methyl ester of 2-chlorophenyl propenoate, belongs to the class of α,β-unsaturated esters, which are known for their unique chemical properties and reactivity. The structure of methyl 2-(2-chlorophenyl)prop-2-enoate consists of a methyl group attached to the oxygen atom of an ester functional group, with a substituted phenyl ring containing a chlorine atom at the ortho position and a double bond in the α,β-position of the propenoate moiety.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of methyl 2-(2-chlorophenyl)prop-2-enoate. One such method involves the esterification of chlorophenyl propenoic acid with methanol under acidic conditions, followed by purification through column chromatography or recrystallization. This approach ensures high purity and yield, making it suitable for large-scale production in industries such as pharmaceuticals, agrochemicals, and specialty chemicals.

The physical and chemical properties of methyl 2-(2-chlorophenyl)prop-2-enoate are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 65°C and a boiling point around 180°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and acetone. Its UV-vis spectrum shows strong absorption bands in the range of 240–300 nm, which is attributed to the conjugated π-system in the α,β-unsaturated ester moiety.

One of the most notable applications of methyl 2-(2-chlorophenyl)prop-2-enoate is in the field of polymer science. Researchers have explored its use as a monomer for synthesizing polyesters with tailored mechanical and thermal properties. For instance, studies have demonstrated that incorporating methyl 2-(chlorophenyl)propenoate derivatives into polymeric materials can enhance their tensile strength and thermal stability, making them ideal for high-performance applications such as aerospace components and advanced electronics.

In addition to its role in polymer synthesis, methyl 2-(chlorophenyl)propenoate derivatives have found significant utility in biochemistry and pharmacology. Recent studies have highlighted its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. For example, researchers have reported that derivatives of methyl chlorophenyl propenoate exhibit potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

The environmental impact of methyl chlorophenyl propenoate derivatives has also been a topic of interest among scientists. Studies indicate that these compounds undergo rapid biodegradation under aerobic conditions, reducing their persistence in aquatic ecosystems. However, further research is needed to fully understand their long-term effects on soil microbiota and aquatic life.

In conclusion, methyl 2-(chlorophenyl)propenoate derivatives represent a promising class of compounds with diverse applications across multiple disciplines. As scientific research continues to uncover new insights into their properties and potential uses, it is likely that these compounds will play an increasingly important role in shaping future innovations in materials science, medicine, and environmental sustainability.